2-Amino-1-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one

• IUPAC Name: 2-amino-1-[4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C10H20N2O2/c1-7(11)9(14)12-4-8(5-13)10(2,3)6-12/h7-8,13H,4-6,11H2,1-3H3
• InChI Key: JKUOHNXWAWMJCB-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(C(C1)(C)C)CO)N
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol

Description

The compound “2-Amino-1-(4-(hydroxymethyl)-3,3-dimethylpyrrolidin-1-yl)propan-1-one” is an organic molecule that contains functional groups such as an amino group (-NH2), a ketone group (C=O), and a hydroxymethyl group (-CH2OH). It also contains a pyrrolidine ring, which is a type of cyclic amine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidine ring, a ketone group, and an amino group. The spatial arrangement of these groups could significantly influence the compound’s physical and chemical properties.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The amino group might participate in acid-base reactions, the ketone could undergo addition reactions, and the pyrrolidine ring might be involved in ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For instance, the presence of polar groups like the amino and ketone groups could enhance its solubility in polar solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for biological applications, its activity would depend on how it interacts with biological targets.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and potential applications. It could be of interest in medicinal chemistry, materials science, or synthetic chemistry.